(2S)-[(2'S)-Amino-(3'S)-methyl-1-pentyloxy]-3-phenylpropionyl-methionine Sulfone, Isopropyl Ester, Hydrochloride

• IUPAC Name: propan-2-yl (2S)-2-[[2-[(2S,3S)-2-amino-3-methylpentoxy]-3-phenylpropanoyl]amino]-4-methylsulfonylbutanoate;hydrochloride
• InChI: InChI=1S/C23H38N2O6S.ClH/c1-6-17(4)19(24)15-30-21(14-18-10-8-7-9-11-18)22(26)25-20(12-13-32(5,28)29)23(27)31-16(2)3;/h7-11,16-17,19-21H,6,12-15,24H2,1-5H3,(H,25,26);1H/t17-,19+,20-,21?;/m0./s1
• InChI Key: BDEITASACKHYLY-GFRIYUNYSA-N
• Canonical SMILES: CCC(C)C(COC(CC1=CC=CC=C1)C(=O)NC(CCS(=O)(=O)C)C(=O)OC(C)C)N.Cl
• Isomeric SMILES: CC[C@H](C)[C@@H](COC(CC1=CC=CC=C1)C(=O)N[C@@H](CCS(=O)(=O)C)C(=O)OC(C)C)N.Cl
• Molecular Formula: C23H39ClN2O6S
• DSSTOX Substance ID: DTXSID90747013
• Molecular Weight: 507.1 g/mol
• CAS RN: 1356019-46-9

Description

"(2S)-[(2’S)-Amino-(3’S)-methyl-1-pentyloxy]-3-phenylpropionyl-methionine Sulfone, Isopropyl E

Scientific Research Applications

Methionine Metabolism and Regulation

Methionine is a crucial sulfur-containing amino acid involved in various metabolic processes. It acts as a precursor for S-adenosylmethionine (SAM), a universal methyl donor involved in methylation reactions affecting gene expression, protein function, and cellular metabolism. Methionine's metabolism is intertwined with the synthesis of other significant molecules like ethylene, polyamines, and biotin, showcasing its regulatory significance in plants and potentially extending to broader biological contexts (Amir, 2010).

Antioxidant Defense and Cellular Regulation

Methionine residues in proteins play a protective role against oxidative damage, acting as antioxidants. The oxidation of methionine to methionine sulfoxide and its reversible reduction by methionine sulfoxide reductases illustrate a defense mechanism against oxidative stress. This process also suggests a regulatory function in the biological activity of proteins, potentially impacting therapeutic and research applications concerning oxidative stress and aging (Levine, Moskovitz, Stadtman, 2000).

Metabolic Correction and Health Implications

Methionine's role in the one-carbon metabolic cycle highlights its importance in human health, particularly in addressing chronic conditions through metabolic correction. Its metabolism, requiring vitamins like folate, B6, and B12, underscores the potential therapeutic implications of methionine and its derivatives in treating neurological, physical, and psychological conditions (Crespo-Bujosa, González, 2017).

Nutritional Enhancement of Methionine Content

Efforts to enhance methionine content in vegetative tissues aim at improving the nutritional value of plants, with minimal impact on growth and productivity. This research has implications for food science, agriculture, and human nutrition, suggesting potential applications for methionine derivatives in these fields (Amir, 2010).